Cas no 1240567-95-6 (1-(2-Naphthylmethyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine
• CAS No: 1240567-95-6
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD16810919
• CID: 4579967
• Update Time: 2025-07-21

1-(2-Naphthylmethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine
• 1-[(naphthalen-2-yl)methyl]-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-(2-naphthalenylmethyl)-

• MDL： MFCD16810919
• Inchi： 1S/C14H13N3/c15-14-8-16-17(10-14)9-11-5-6-12-3-1-2-4-13(12)7-11/h1-8,10H,9,15H2
• InChI Key： CWZXGPSTHQHMFI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C3C(=C2)C=CC=C3)C=C(N)C=N1

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 467.6±28.0 °C at 760 mmHg
• Flash Point: 236.6±24.0 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-Naphthylmethyl)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine

Chemical Profile of 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine (CAS No. 1240567-95-6)

1-(2-Naphthylmethyl)-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service number (CAS No. 1240567-95-6), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a naphthylmethyl side chain with a pyrazole core, creating a unique pharmacophore that may contribute to its distinct chemical and biological properties.

The naphthylmethyl substituent in the molecular structure is particularly noteworthy, as it introduces a bulky aromatic group that can influence both the solubility and interactions of the compound with biological targets. Naphthalene derivatives are well-documented for their roles in various pharmacological contexts, often serving as key structural motifs in drug candidates. In contrast, the pyrazole ring is a cornerstone in medicinal chemistry, frequently employed in the design of molecules targeting inflammatory pathways, metabolic disorders, and infectious diseases. The combination of these structural elements in 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine suggests a potential for multifaceted biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological macromolecules. Studies have indicated that the pyrazol-4-amine moiety may engage with enzymes and receptors through hydrogen bonding networks, while the naphthylmethyl group could provide hydrophobic interactions or steric constraints that modulate binding specificity. These insights are critical for rational drug design, allowing chemists to optimize the compound’s pharmacokinetic profile and therapeutic efficacy.

The pharmaceutical industry has been increasingly interested in developing novel small molecules with anti-inflammatory, anticancer, and antimicrobial properties. Pyrazole derivatives have emerged as promising candidates in these areas due to their ability to modulate key signaling pathways involved in disease progression. For instance, research has demonstrated that certain pyrazole-based compounds can inhibit cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis and alleviating inflammation. The presence of the naphthylmethyl group in 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine may enhance its binding interactions with COX enzymes or other relevant targets, potentially leading to improved therapeutic outcomes.

Moreover, the structural versatility of this compound allows for further derivatization and functionalization, enabling the creation of libraries of analogs with tailored biological activities. Techniques such as structure-activity relationship (SAR) studies can be employed to systematically modify specific regions of the molecule while monitoring changes in potency and selectivity. This approach has been instrumental in optimizing drug candidates for clinical development. The integration of modern synthetic methodologies has also facilitated the efficient preparation of complex derivatives, making it feasible to explore a broader spectrum of biological functions.

In academic research circles, 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine has been investigated for its potential role in addressing neurological disorders. Pyrazole derivatives have shown promise as modulators of neurotransmitter systems, particularly those involving glutamate and GABA receptors. The unique steric and electronic properties conferred by the naphthylmethyl group may enable this compound to interact with specific neurotransmitter receptors or ion channels, offering a novel strategy for treating conditions such as epilepsy or neurodegenerative diseases. Preliminary studies suggest that derivatives of this class may exhibit neuroprotective effects by attenuating excitotoxicity or enhancing synaptic plasticity.

The synthesis of 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the pyrazole core, followed by functionalization at the 4-position with an amine group. The introduction of the naphthylmethyl side chain often requires sophisticated coupling reactions or rearrangements to achieve high yields and purity. Advances in catalytic systems have further refined these synthetic routes, reducing reaction times and minimizing waste generation—a critical consideration in sustainable chemistry practices.

Evaluation of the compound’s physicochemical properties is essential for assessing its suitability as a drug candidate. Parameters such as solubility, stability under storage conditions, and metabolic degradation pathways must be carefully characterized before proceeding to preclinical testing. Computational predictions can aid in anticipating these properties based on molecular structure alone; however, experimental validation remains indispensable for ensuring reliability. The naphthylmethyl group may influence solubility characteristics significantly due to its hydrophobic nature, which could necessitate formulation strategies to enhance bioavailability.

The growing interest in targeted therapies has spurred research into using 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine as a scaffold for developing monoclonal antibody-drug conjugates (ADCs). By linking this compound to antibodies specific for cancer cell surface antigens, researchers aim to deliver cytotoxic payloads directly to malignant cells while sparing healthy tissues. Such conjugates represent a cutting-edge approach in oncology treatment but require rigorous testing to ensure safety and efficacy before clinical translation. The stability and reactivity profile of this molecule under such conditions must be thoroughly evaluated.

Environmental considerations also play a role in assessing the long-term impact of pharmaceutical compounds like 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine. Biodegradability studies can provide insights into how these molecules might behave once released into ecosystems or during waste disposal processes. Regulatory agencies increasingly require such assessments as part of drug approval protocols because they help predict potential ecological risks associated with widespread use or accidental release into water systems or soil matrices.

In conclusion, 1-(2-Naphthylmethyl)-1H-pyrazol-4-amine (CAS No 1240567956) stands out as an intriguing chemical entity with significant potential across multiple therapeutic domains including anti-inflammatory agents neuroprotective drugs antineoplastic agents among others Its unique structural features combining aromatic naphthalene units functionalized pyrazole rings make it an attractive candidate for further exploration through both experimental research computational modeling synthetic chemistry innovation thereby contributing towards advancement modern medicine